Cas no 1803773-47-8 (Ethyl 2-cyano-6-methoxy-4-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 2-cyano-6-methoxy-4-(trifluoromethoxy)benzoate
• CAS No: 1803773-47-8
• MF: C₁₂H₁₀F₃NO₄
• MW: 289.207314014435
• CID: 4957357
• Update Time: 2025-06-08

Ethyl 2-cyano-6-methoxy-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-methoxy-4-(trifluoromethoxy)benzoate

• Inchi： 1S/C12H10F3NO4/c1-3-19-11(17)10-7(6-16)4-8(5-9(10)18-2)20-12(13,14)15/h4-5H,3H2,1-2H3
• InChI Key： YKQCFVACLLFAFR-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C(C(=O)OCC)=C(C=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 390
• XLogP3: 3
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 2-cyano-6-methoxy-4-(trifluoromethoxy)benzoate

Comprehensive Overview of Ethyl 2-cyano-6-methoxy-4-(trifluoromethoxy)benzoate (CAS No. 1803773-47-8)

Ethyl 2-cyano-6-methoxy-4-(trifluoromethoxy)benzoate is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its CAS number 1803773-47-8 serves as a unique identifier, ensuring precise classification in chemical databases. The compound's structure features a cyano group, a methoxy substituent, and a trifluoromethoxy moiety, which collectively enhance its reactivity and utility in synthetic chemistry. Researchers increasingly focus on such fluorinated benzoate derivatives due to their potential in drug discovery and material science.

In recent years, the demand for trifluoromethoxy-containing compounds has surged, driven by their unique physicochemical properties. The ethyl ester group in Ethyl 2-cyano-6-methoxy-4-(trifluoromethoxy)benzoate improves solubility, making it valuable for formulation studies. This aligns with industry trends favoring bioavailability-enhancing modifications in active pharmaceutical ingredients (APIs). Analytical techniques like HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring compliance with stringent purity standards.

Sustainability concerns have also influenced the synthesis of 1803773-47-8. Green chemistry principles are now applied to reduce waste during production, addressing queries like "eco-friendly synthesis of fluorinated benzoates" frequently searched in academic circles. The compound's thermal stability and compatibility with common reagents further bolster its appeal for scalable applications. Patent literature reveals growing interest in its use as an intermediate for crop protection agents, reflecting broader agricultural innovation needs.

From a commercial perspective, suppliers highlight batch-to-batch consistency and regulatory documentation as key selling points for CAS 1803773-47-8. These factors resonate with manufacturers prioritizing GMP compliance and supply chain transparency. The compound's role in developing next-generation heterocyclic compounds also attracts attention from material scientists exploring advanced polymers and coatings. Such multidisciplinary relevance ensures its prominence in both peer-reviewed journals and industrial catalogs.

Emerging studies investigate the structure-activity relationships (SAR) of Ethyl 2-cyano-6-methoxy-4-(trifluoromethoxy)benzoate, particularly its electronic effects on neighboring functional groups. Computational chemistry tools aid in predicting its behavior in complex reactions, a topic frequently queried as "DFT calculations for trifluoromethoxy derivatives." This synergy between experimental and theoretical approaches underscores the compound's importance in modern organic chemistry curricula and R&D workflows.

Storage and handling protocols for CAS 1803773-47-8 emphasize protection from moisture and light, common concerns when working with ester-containing compounds. These precautions align with laboratory best practices and answer frequently searched terms like "stability of cyano-substituted benzoates." As regulatory frameworks evolve, proper classification under REACH and other global standards remains critical for international trade.

In conclusion, Ethyl 2-cyano-6-methoxy-4-(trifluoromethoxy)benzoate exemplifies the innovation driving fine chemical development. Its multifaceted applications—from medicinal chemistry scaffolds to specialty material precursors—demonstrate how targeted molecular design addresses contemporary scientific challenges. Ongoing research will likely uncover new dimensions of its utility, solidifying its position in the next decade's chemical landscape.